Cas no 1284814-89-6 (3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid)

• Product Name: 3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid
• CAS No: 1284814-89-6
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• MDL: MFCD17946352
• CID: 5148940
• PubChem ID: 62231922
• Update Time: 2025-05-23

3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-hydroxyphenyl)piperazin-1-yl]-3-oxopropanoic acid
• 3-[4-(2-hydroxyphenyl)piperazin-1-yl]-3-oxopropanoicacid
• 1-Piperazinepropanoic acid, 4-(2-hydroxyphenyl)-β-oxo-
• 3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid

• MDL： MFCD17946352
• Inchi： 1S/C13H16N2O4/c16-11-4-2-1-3-10(11)14-5-7-15(8-6-14)12(17)9-13(18)19/h1-4,16H,5-9H2,(H,18,19)
• InChI Key： UATKSQPEGZRQKA-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)O)N1CCN(C2C=CC=CC=2O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 340
• XLogP3: 0.7
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid

Introduction to 3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid (CAS No. 1284814-89-6) and Its Emerging Applications in Chemical Biology and Medicine

3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid, identified by the CAS number 1284814-89-6, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, featuring a piperazine core linked to a hydroxyphenyl group and an α-keto acid moiety, exhibits a unique combination of pharmacophoric elements that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The piperazine scaffold is well-known for its role in medicinal chemistry due to its ability to modulate biological pathways by interacting with various targets, including enzymes and receptors. The presence of the hydroxyphenyl group introduces additional potential for hydrogen bonding interactions, enhancing binding affinity and selectivity. Furthermore, the α-keto acid functionality provides a versatile chemical handle for further derivatization, enabling the synthesis of analogs with tailored properties.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds that incorporate both piperazine and phenolic moieties. These structural features have been associated with activities ranging from anti-inflammatory to anticancer effects, making them valuable for addressing a wide spectrum of diseases. The compound 3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid represents an exciting example of how such structural motifs can be combined to yield novel bioactive molecules.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The piperazine ring can serve as a hinge-binding motif, allowing for precise interactions with biological targets, while the hydroxyphenyl group can engage in π-stacking or hydrogen bonding interactions. These features are particularly relevant in the context of developing small-molecule inhibitors or agonists targeting protein-protein interactions (PPIs), which are increasingly recognized as key players in many disease pathways.

Recent studies have highlighted the importance of piperazine derivatives in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. The compound 3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid may exhibit similar effects by interacting with neurotransmitter receptors or transporters. This potential makes it an attractive candidate for investigating its role in neurological disorders such as depression, anxiety, and neurodegenerative diseases.

The α-keto acid moiety in this molecule also opens up possibilities for further chemical manipulation. For instance, it can be used as a precursor for synthesizing more complex derivatives through reactions such as condensation or oxidation. This flexibility allows chemists to fine-tune the pharmacological properties of the compound by introducing additional functional groups or altering the substitution pattern around the core structure.

From a computational chemistry perspective, 3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid has been subjected to molecular docking studies to evaluate its binding affinity to various biological targets. Initial simulations suggest that it may interact effectively with enzymes involved in metabolic pathways and with receptors expressed in immune cells. These findings are consistent with preliminary experimental data indicating that derivatives of this compound exhibit modulatory effects on inflammatory responses.

The compound's potential also extends to its application in preclinical research as an intermediate or starting material for more complex molecules. Its unique structural features make it suitable for use in high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. By leveraging automated synthesis techniques and library generation platforms, researchers can rapidly explore the pharmacological space encompassed by this scaffold.

In conclusion,3-4-(2-hydroxyphenyl)piperazin-1-yl-3-oxopropanoic acid (CAS No. 1284814-89-6) represents a structurally fascinating molecule with significant potential in chemical biology and medicine. Its combination of pharmacophoric elements—specifically the piperazine core,hydroxyphenyl group, and α-keto acid moiety—makes it an intriguing candidate for further exploration as a therapeutic agent or as a scaffold for drug development. As research continues to uncover new applications for this compound,it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.